Formulators seeking stable mosquito repellents face DEET's plasticizer effect and inconsistent botanical extracts. Eucamalol (CAS 152246-70-3) solves this: a monoterpene aldehyde with DEET-comparable feeding inhibition (binding affinity -5.7 kcal/mol) but no synthetic degradation. • Matches DEET efficacy against Aedes aegypti. • Compatible with technical fabrics and eyewear. • High-purity standard for QC of Eucalyptus camaldulensis oils. • Scalable synthetic route from perillaldehyde ensures supply reliability.
Eucamalol (CAS 152246-70-3) is a highly functionalized monoterpene aldehyde originally isolated from Eucalyptus camaldulensis. Structurally characterized as a substituted cyclohexene derivative, it possesses a specific stereochemical configuration that dictates its biological activity. In industrial and research procurement, eucamalol is primarily sourced as a high-value active ingredient and botanical standard for advanced vector control formulations. Its baseline properties include a controlled volatility profile suitable for vapor-phase applications, compatibility with standard cosmetic matrices, and a well-defined synthetic pathway from perillaldehyde, making it a reliable candidate for scalable bio-pesticide and repellent development [1].
Buyers formulating premium repellents or bio-larvicides might consider substituting purified eucamalol with crude Eucalyptus essential oils, common monoterpenes like eucalyptol, or synthetic benchmarks like N,N-Diethyl-m-toluamide (DEET). However, generic substitution introduces severe performance and material-compatibility flaws. Crude botanical extracts suffer from extreme batch-to-batch variability and rapid volatilization, leading to inconsistent field performance. Furthermore, while DEET is the industry standard, it acts as a plasticizer that degrades synthetic rubbers, eyewear, and technical fabrics, alongside possessing high skin penetration rates. Eucamalol provides targeted olfactory receptor activation in Aedes species with efficacy matching DEET, but avoids the solvent-damage profile and the rapid efficacy loss seen in simpler, co-isolated monoterpenes[1].
In comparative repellency assays against Aedes aegypti, eucamalol demonstrated significantly longer-lasting efficacy compared to structurally simpler botanical alcohols. While the co-isolated compound 4-isopropylbenzyl alcohol lost its repellent effectiveness entirely within one hour post-application, eucamalol maintained its protective threshold (>80% repellency) for extended periods [1].
| Evidence Dimension | Duration of effective repellency (>80%) |
| Target Compound Data | Eucamalol (sustained multi-hour efficacy) |
| Comparator Or Baseline | 4-isopropylbenzyl alcohol (complete loss of efficacy at 1 hour) |
| Quantified Difference | Eucamalol provides a >1-hour extension in critical baseline efficacy. |
| Conditions | Topical application assay against Aedes aegypti mosquitoes. |
Formulators require active ingredients with sustained release profiles to minimize reapplication frequency in commercial repellent products.
(+)-Eucamalol exhibits significant feeding inhibition and repellent activity against Aedes albopictus that is quantitatively comparable to the synthetic benchmark DEET. Crucially, eucamalol achieves this equivalent biological endpoint without DEET's aggressive solvent properties, which are known to react with and degrade plastics and synthetic rubbers [1].
| Evidence Dimension | Feeding inhibition efficacy and material compatibility |
| Target Compound Data | (+)-Eucamalol (high inhibition, inert to plastics) |
| Comparator Or Baseline | DEET (high inhibition, degrades plastics/rubbers) |
| Quantified Difference | Equivalent anti-feeding activity with zero plasticizer-induced material degradation. |
| Conditions | Biological feeding assays on Aedes albopictus and material interaction assessments. |
Enables the procurement of a highly effective active ingredient for premium outdoor formulations that will not damage consumer synthetic gear or eyewear.
In silico molecular docking studies targeting Anopheles stephensi biological pathways reveal that eucamalol possesses stronger binding thermodynamics compared to more ubiquitous eucalyptus-derived monoterpenes. Eucamalol achieved a binding energy of -5.7 kcal/mol, outperforming both eucalyptol (-5.5 kcal/mol) and p-cymene (-5.4 kcal/mol) [1].
| Evidence Dimension | Binding energy (kcal/mol) against larval targets |
| Target Compound Data | Eucamalol (-5.7 kcal/mol) |
| Comparator Or Baseline | Eucalyptol (-5.5 kcal/mol) |
| Quantified Difference | 0.2 kcal/mol stronger binding affinity for eucamalol. |
| Conditions | In silico molecular docking for Anopheles stephensi bio-larvicide development. |
Justifies selecting the more specialized eucamalol over bulk eucalyptol when engineering high-potency, targeted mosquito control agents.
Relying solely on botanical extraction for eucamalol yields commercially restrictive quantities. However, the compound demonstrates strong synthetic accessibility. It can be synthesized from the widely available precursor (S)-(-)-perillaldehyde via an 8,9-dihydroperillaldehyde intermediate, which is generated via homogeneous hydrogenation in a high 73% yield, ensuring a reliable, scalable supply chain independent of agricultural variability [1].
| Evidence Dimension | Intermediate synthesis yield for scalable production |
| Target Compound Data | Eucamalol (via 8,9-dihydroperillaldehyde at 73% yield) |
| Comparator Or Baseline | Direct botanical extraction (trace yields <1%) |
| Quantified Difference | >70% conversion efficiency from a stable commercial precursor. |
| Conditions | Homogeneous hydrogenation using tris(triphenylphosphine)rhodium chloride catalyst. |
Procurement teams can confidently source or contract-manufacture this compound at scale without being constrained by the low yields of natural extraction.
Because eucamalol matches the feeding inhibition of DEET but lacks its plastic-degrading and high skin-penetration properties, it is a highly suitable active ingredient for cosmetic repellents designed for use alongside synthetic outdoor apparel, eyewear, and sensitive skin[1].
Driven by its stronger binding affinity (-5.7 kcal/mol) compared to bulk eucalyptol (-5.5 kcal/mol), eucamalol is highly suited as a primary active agent or lead compound in the development of targeted, environmentally biodegradable larvicides against Anopheles stephensi [2].
Due to its potent biological activity and specific stereochemistry, pure eucamalol serves as a critical analytical reference standard. Quality control laboratories procure it to quantify and standardize the efficacy of commercial Eucalyptus camaldulensis essential oil batches, ensuring reproducible performance in downstream agricultural and consumer products [3].